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Compound of Interest

Compound Name: 3-Methyl-1-(3-pyridyl)-1-butanone

Cat. No.: B2378758

A Note to the Researcher: This technical guide synthesizes the currently available public
information on 3-Methyl-1-(3-pyridyl)-1-butanone. It is critical to note that while basic
chemical and physical properties are documented, there is a significant lack of in-depth
scientific literature regarding its synthesis, pharmacology, and toxicology. Much of the publicly
accessible information is related to the structurally similar, but distinct, tobacco-specific
nitrosamine, 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK), a known carcinogen.
Researchers should exercise caution to not conflate the properties of these two compounds.

Introduction and Chemical Identity

3-Methyl-1-(3-pyridyl)-1-butanone is a chemical compound featuring a pyridine ring linked to
a butane chain with a ketone group and a methyl branch. Its unique structure warrants
investigation for potential applications in medicinal chemistry and materials science. This guide
provides a summary of its known properties.

The chemical structure of 3-Methyl-1-(3-pyridyl)-1-butanone is presented below:
Caption: Chemical structure of 3-Methyl-1-(3-pyridyl)-1-butanone.

Physicochemical Properties

The fundamental physicochemical properties of 3-Methyl-1-(3-pyridyl)-1-butanone are
summarized in the table below. These properties are essential for its handling, storage, and
application in a research setting.
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Property Value Source
CAS Number 82465-52-9

Molecular Formula C10H13NO

Molecular Weight 163.22 g/mol

Appearance Solid

Boiling Point 262.9°C at 760 mmHg [1]
Density 0.994 g/cm?3 [1]
Flash Point 119.8°C [1]
Refractive Index 1.499 [1]
InChi Key UYDDFOUEMHGSEZ-

UHFFFAOYSA-N

SMILES CC(C)CC(=0)clccencl

Synthesis and Reactivity

Detailed, peer-reviewed synthesis protocols for 3-Methyl-1-(3-pyridyl)-1-butanone are not
widely available in the public domain. A potential synthetic route may be described in a 1988
article in Monatshefte fuer Chemie, though the full text is not readily accessible to confirm the
experimental details[1]. The lack of published synthesis methods suggests that this compound
is not commonly prepared or is synthesized via proprietary methods.

Further research is required to elucidate its chemical reactivity, stability under various
conditions, and potential for derivatization.

Pharmacological and Toxicological Assessment

A comprehensive search of scientific databases reveals a significant absence of publicly
available data on the pharmacological, metabolic, and toxicological profiles of 3-Methyl-1-(3-
pyridyl)-1-butanone. Its biological activities, potential therapeutic applications, and safety
profile in biological systems have not been reported in the peer-reviewed literature.
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It is imperative that researchers do not extrapolate pharmacological or toxicological data from
the structurally related carcinogen 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) to 3-
Methyl-1-(3-pyridyl)-1-butanone, as their biological properties are likely to be significantly
different.

Safety and Handling

Based on available safety data sheets from chemical suppliers, 3-Methyl-1-(3-pyridyl)-1-
butanone is classified with the following hazards:

GHS Pictogram: GHSO07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements: H302 (Harmful if swallowed), H317 (May cause an allergic skin reaction)

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection)

Standard laboratory safety protocols should be strictly followed when handling this compound.
This includes the use of personal protective equipment (PPE) such as gloves, lab coats, and
safety glasses. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion and Future Directions

3-Methyl-1-(3-pyridyl)-1-butanone is a chemical compound with defined basic chemical and
physical properties but remains largely uncharacterized in the scientific literature. The
significant gaps in knowledge regarding its synthesis, reactivity, and particularly its biological
effects, present both a challenge and an opportunity for future research. Elucidation of its
pharmacological and toxicological profiles is a critical next step to determine any potential utility
in drug discovery or other applications. Until such data is available, this compound should be
handled with care, adhering to the known safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b2378758?utm_src=pdf-body
https://www.benchchem.com/product/b2378758?utm_src=pdf-body
https://www.benchchem.com/product/b2378758?utm_src=pdf-body
https://www.benchchem.com/product/b2378758?utm_src=pdf-body
https://www.benchchem.com/product/b2378758?utm_src=pdf-body
https://www.benchchem.com/product/b2378758?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2378758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Page loading... [guidechem.com]

 To cite this document: BenchChem. [An In-Depth Technical Guide on 3-Methyl-1-(3-
pyridyl)-1-butanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2378758#3-methyl-1-3-pyridyl-1-butanone-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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